Cas no 292037-85-5 (4-Bromo-2,5-dimethylbenzonitrile)

• Product Name: 4-Bromo-2,5-dimethylbenzonitrile
• CAS No: 292037-85-5
• MF: C₉H₈BrN
• MW: 210.070521354675
• MDL: MFCD18905448
• CID: 2928086
• PubChem ID: 56604249
• Update Time: 2025-05-26

4-Bromo-2,5-dimethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,5-dimethylbenzonitrile
• 2,5-Dimethyl-4-bromobenzonitrile
• D96333
• 292037-85-5
• SY331404
• DB-205714
• CS-0333336
• SCHEMBL1343737
• MFCD18905448

• MDL： MFCD18905448
• Inchi： 1S/C9H8BrN/c1-6-4-9(10)7(2)3-8(6)5-11/h3-4H,1-2H3
• InChI Key： HZMQTNIFPKVBFC-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C#N)C=C1C

Computed Properties

• Exact Mass: 208.98401g/mol
• Monoisotopic Mass: 208.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8

Additional information on 4-Bromo-2,5-dimethylbenzonitrile

4-Bromo-2,5-Dimethylbenzonitrile: A Comprehensive Overview

4-Bromo-2,5-dimethylbenzonitrile, also known by its CAS registry number CAS No. 292037-85-5, is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the class of benzonitriles, which are aromatic compounds containing a nitrile group (-CN) attached to a benzene ring. The presence of bromine and methyl groups at specific positions on the benzene ring imparts unique chemical properties to this compound, making it a valuable intermediate in organic synthesis and a promising candidate for drug discovery.

The molecular structure of 4-bromo-2,5-dimethylbenzonitrile consists of a benzene ring with substituents at positions 2, 4, and 5. The substituents include two methyl groups at positions 2 and 5 and a bromine atom at position 4. This arrangement creates a molecule with both electron-donating (methyl groups) and electron-withdrawing (bromine) functionalities. The combination of these groups influences the electronic properties of the benzene ring, making it reactive towards various electrophilic and nucleophilic substitutions.

Recent studies have highlighted the potential of 4-bromo-2,5-dimethylbenzonitrile in the synthesis of bioactive compounds. Researchers have explored its use as a building block for constructing complex molecules with pharmacological activity. For instance, the compound has been employed in the synthesis of heterocyclic compounds, which are known for their roles in medicinal chemistry. The nitrile group in the molecule can be readily converted into other functional groups such as amides or acids, facilitating further chemical modifications.

In terms of physical properties, 4-bromo-2,5-dimethylbenzonitrile is typically a crystalline solid with a melting point around 110°C. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various synthetic procedures. The compound is stable under normal conditions but may undergo decomposition under harsh conditions such as high temperatures or strong acidic environments.

The synthesis of 4-bromo-2,5-dimethylbenzonitrile can be achieved through several methods. One common approach involves the Friedel-Crafts acylation reaction followed by bromination and methylation steps. Alternatively, the compound can be prepared via nucleophilic aromatic substitution using appropriate precursors. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

The applications of 4-bromo-2,5-dimethylbenzonitrile extend beyond organic synthesis. It has been utilized in materials science as a precursor for constructing functional materials such as polymers and nanoparticles. Additionally, its ability to act as an electrophilic reagent makes it valuable in click chemistry reactions, which are widely used in drug discovery and materials synthesis.

In conclusion, 4-bromo-2,5-dimethylbenzonitrile, with its unique chemical structure and versatile reactivity, continues to be an important compound in modern chemistry. Its role as an intermediate in organic synthesis and its potential in drug discovery make it a subject of ongoing research interest. As new synthetic methods and applications emerge, this compound is expected to contribute even more significantly to various fields of science.